BCPA

• Molecular Formula: C22H22Cl2N2O2
• Molecular Weight: 417.3 g/mol
• InChI: InChI=1S/C22H22Cl2N2O2/c23-19-9-3-1-7-17(19)11-13-21(27)25-15-5-6-16-26-22(28)14-12-18-8-2-4-10-20(18)24/h1-4,7-14H,5-6,15-16H2,(H,25,27)(H,26,28)/b13-11+,14-12+
• InChIKey: KHDKYKZKDQMAKP-PHEQNACWSA-N

BCPA (CAS 547731-67-9) – A Non-Cytotoxic Pin1 WW-Domain Regulator for Osteoporosis & Osteoclastogenesis Research Procurement

BCPA (N,N′-1,4-butanediylbis[3-(2-chlorophenyl)acrylamide], CAS 547731-67-9, molecular formula C₂₂H₂₂Cl₂N₂O₂, MW 417.33) is a small-molecule Pin1 regulator identified through receptor-based in silico screening of a 200,000-compound library targeting the WW domain of peptidyl-prolyl cis-trans isomerase NIMA-interacting 1 (Pin1) [1]. Unlike catalytic-site Pin1 inhibitors, BCPA binds the WW domain via aromatic π–π stacking interactions with residues Y23 and W34 and hydrogen bonds with S32 and K97, thereby attenuating Pin1 protein reduction during osteoclast differentiation without altering Pin1 mRNA levels [1]. Commercially available at ≥98% purity (HPLC) from multiple suppliers, BCPA is supplied as a solid suitable for dissolution in DMSO and is primarily utilized in metabolic bone disease research, specifically for studying RANKL-induced osteoclastogenesis and osteoporosis mechanisms .

Target engagement Pin1 WW-domain regulation via non-catalytic stabilization

Assay context RANKL-induced osteoclastogenesis and bone metabolism research

Selection logic Non-cytotoxic tool for pathway-specific osteoclast fusion studies

• [1] Cho E, Lee JK, Lee JY, Chen Z, Ahn SH, Kim ND, Kook MS, Min SH, Park BJ, Lee TH. BCPA {N,N′-1,4-Butanediylbis[3-(2-chlorophenyl)acrylamide]} Inhibits Osteoclast Differentiation through Increased Retention of Peptidyl-Prolyl cis-trans Isomerase Never in Mitosis A-Interacting 1. Int J Mol Sci. 2018 Nov 1;19(11):3436. doi: 10.3390/ijms19113436. View Source

Why Juglone, KPT-6566, or Other Pin1 Inhibitors Cannot Substitute for BCPA in Osteoclast Research

Pin1-targeting compounds are mechanistically heterogeneous and cannot be considered functionally interchangeable. The three primary classes—covalent catalytic-site inhibitors (e.g., KPT-6566, IC₅₀ = 640 nM against the PPIase domain), reversible PPIase inhibitors (e.g., juglone, Ki = 55.9 nM), and WW-domain ligands (e.g., BCPA)—produce divergent, sometimes opposing, biological outcomes [1]. Critically, juglone, the most commonly used Pin1 inhibitor, enhances rather than suppresses RANKL-induced osteoclastogenesis in bone marrow-derived macrophages (BMMs), whereas BCPA significantly inhibits it [2]. Furthermore, juglone exhibits concentration-dependent cytotoxicity in multiple cell types (IC₅₀ values of ~6–20 μM in cancer lines) and inhibits RNA polymerases I, II, and III (IC₅₀ = 2–7 μM) through Pin1-independent off-target mechanisms . KPT-6566 covalently binds and degrades Pin1, eliminating both its osteoclast-suppressive and osteoblast-promoting functions [1]. BCPA is distinguished by its lack of cytotoxicity at effective concentrations (0–10 μM), its selective attenuation of Pin1 protein reduction without degrading the protein or altering its transcription, and its opposite functional effect on osteoclastogenesis relative to juglone [2]. These mechanistic and functional divergences mean that substituting BCPA with another Pin1 inhibitor in an experimental protocol will yield fundamentally different—and potentially contradictory—results.

⚠ Juglone (PPIase inhibitor)

Enhances rather than suppresses osteoclastogenesis; cytotoxicity profile may confound differentiation assays.

⚠ KPT-6566 (Pin1 degrader)

Eliminates Pin1 protein via covalent binding; cannot preserve Pin1 levels required for osteoblast-osteoclast balance studies.

⚠ Bisphosphonate antiresorptives

Induce osteoclast apoptosis via mevalonate pathway, not transcriptional fusion regulation; divergent mechanism may not transfer.

• [1] Bai Y, Yuan Z, Yuan S, He Z. Recent advances of Pin1 inhibitors as potential anticancer agents. Bioorg Chem. 2024 Mar;144:107171. doi: 10.1016/j.bioorg.2024.107171. View Source
• [2] Cho E, Lee JK, Lee JY, Chen Z, Ahn SH, Kim ND, Kook MS, Min SH, Park BJ, Lee TH. BCPA {N,N′-1,4-Butanediylbis[3-(2-chlorophenyl)acrylamide]} Inhibits Osteoclast Differentiation through Increased Retention of Peptidyl-Prolyl cis-trans Isomerase Never in Mitosis A-Interacting 1. Int J Mol Sci. 2018 Nov 1;19(11):3436. doi: 10.3390/ijms19113436. View Source

BCPA vs. Juglone and Other Pin1 Modulators – Quantitative Differentiation Evidence for Procurement Decisions

Cytotoxicity Profile: BCPA Is Non-Cytotoxic at Functional Concentrations, in Contrast to Juglone

In a direct head-to-head comparison within the same study, BCPA demonstrated no cytotoxicity toward bone marrow-derived macrophages (BMMs) undergoing RANKL-induced osteoclast differentiation at concentrations of 0–10 μM over 4 days of culture, and was also non-cytotoxic to MC3T3-E1 osteoblast-like cells [1]. The authors explicitly state that 'BCPA was slightly less cytotoxic than Juglone, even at high concentration' [1]. In contrast, juglone exhibits IC₅₀ values of approximately 6–20 μM in various cell lines and irreversibly inhibits RNA polymerases I, II, and III with IC₅₀ values of 2–7 μM through Pin1-independent mechanisms, confounding data interpretation in cellular assays .

Cytotoxicity Profile

Head-to-head

BCPA: Non-cytotoxic at 0–10 µM in BMMs & MC3T3-E1

Juglone: Cytotoxic IC₅₀ ~6–20 µM; inhibits RNA Pol I/II/III

↔ Functional range free of confounding cell death

Supports assay interpretability at effective concentrations

MTT assay; 4-day RANKL culture; reported study context

Evidence Dimension	Cytotoxicity in osteoclast-lineage cells and osteoblast-like cells
Target Compound Data	BCPA: No cytotoxicity on BMMs or MC3T3-E1 cells at 0–10 μM over 4 days (MTT assay)
Comparator Or Baseline	Juglone: Cytotoxic at high concentrations; IC₅₀ = ~6–20 μM in cancer cell lines; inhibits RNA Pol I/II/III (IC₅₀ = 2–7 μM, Pin1-independent)
Quantified Difference	BCPA is non-cytotoxic across its entire functional concentration range (0–10 μM), whereas juglone exhibits measurable cytotoxicity overlapping with its functional concentration range
Conditions	BMMs cultured with M-CSF (30 ng/mL) + RANKL (50 ng/mL) for 4 days; MC3T3-E1 cells cultured for 48 h; MTT assay (Cho et al. 2018)

Why This Matters

Non-cytotoxicity at effective concentrations ensures that observed anti-osteoclastogenic effects are due to specific Pin1 regulation rather than non-specific cell death, a critical consideration for assay interpretability and reproducibility.

• [1] Cho E, Lee JK, Lee JY, Chen Z, Ahn SH, Kim ND, Kook MS, Min SH, Park BJ, Lee TH. BCPA {N,N′-1,4-Butanediylbis[3-(2-chlorophenyl)acrylamide]} Inhibits Osteoclast Differentiation through Increased Retention of Peptidyl-Prolyl cis-trans Isomerase Never in Mitosis A-Interacting 1. Int J Mol Sci. 2018 Nov 1;19(11):3436. See Section 2.2 and Figure 6A. View Source

Functional Osteoclastogenesis Outcome: BCPA Inhibits While Juglone Enhances Osteoclast Differentiation

BCPA and juglone produce opposite functional effects on RANKL-induced osteoclastogenesis. BCPA significantly reduced RANKL-induced osteoclast differentiation in a dose-dependent manner at concentrations ≥5 μM, with marked decreases in the total number of TRAP-positive multinucleated cells, the surface area of osteoclasts, and the proportion of multinucleated cells possessing ≥6 nuclei [1]. In direct contrast, juglone treatment induced osteoclast activation and significantly increased TRAP-positive multinucleated cell formation under identical experimental conditions [1]. The study explicitly reports that 'osteoclast differentiation was significantly decreased by BCPA compared to the control but Juglone treatment induces osteoclast activation' [1].

Osteoclastogenesis Outcome

Head-to-head

BCPA: Dose-dependent reduction in TRAP⁺ multinucleated cells

Juglone: Increased TRAP⁺ cell formation vs. control

↔ Directionally opposite functional effects observed

Juglone not suitable as Pin1-modulator control in this model

RANKL-stimulated BMMs; TRAP quantification; reported model context

Evidence Dimension	Effect on RANKL-induced osteoclast differentiation (TRAP-positive multinucleated cell formation)
Target Compound Data	BCPA: Significant, dose-dependent reduction in TRAP-positive multinucleated cells at ≥5 μM; total multinucleated cell number, surface area, and ≥6-nuclei cells all markedly decreased vs. M-CSF + RANKL control
Comparator Or Baseline	Juglone: Induced osteoclast activation; significant increase in TRAP-positive multinucleated cells vs. control
Quantified Difference	BCPA and juglone produce directionally opposite effects—BCPA inhibits osteoclastogenesis while juglone enhances it—under the same RANKL-stimulated BMM culture system
Conditions	Mouse BMMs seeded at 1×10⁴ cells/well (96-well) or 4×10⁵ cells/well (6-well), cultured with M-CSF (30 ng/mL) + RANKL (50 ng/mL) for 4 days; TRAP staining and quantification (Cho et al. 2018, Figures 2, 3, and 6B)

Why This Matters

For researchers studying osteoclast inhibition or screening anti-osteoporosis candidates, juglone is functionally unsuitable as a Pin1-modulator control because it paradoxically enhances osteoclastogenesis; BCPA is the appropriate tool compound for WW-domain-mediated osteoclast suppression.

• [1] Cho E, Lee JK, Lee JY, Chen Z, Ahn SH, Kim ND, Kook MS, Min SH, Park BJ, Lee TH. BCPA {N,N′-1,4-Butanediylbis[3-(2-chlorophenyl)acrylamide]} Inhibits Osteoclast Differentiation through Increased Retention of Peptidyl-Prolyl cis-trans Isomerase Never in Mitosis A-Interacting 1. Int J Mol Sci. 2018 Nov 1;19(11):3436. See Sections 2.2, 2.3, and 2.6; Figures 2, 3, and 6B. View Source

Pin1 Protein Regulation Mechanism: BCPA Stabilizes Pin1 Protein Without Altering Transcription, Distinct from Catalytic Inhibitors and Degraders

BCPA exerts its effect through a mechanism distinct from all other characterized Pin1 modulators: it attenuates the reduction of Pin1 protein levels during osteoclast differentiation without altering Pin1 mRNA expression [1]. Western blot analysis demonstrated that Pin1 protein expression decreased during RANKL-induced osteoclast differentiation (day 1 to day 4), and BCPA treatment prevented this reduction [1]. Quantitative real-time PCR confirmed that Pin1 mRNA levels were unchanged by BCPA, indicating a post-translational stabilization mechanism [1]. In contrast, juglone irreversibly inhibits the PPIase catalytic activity of Pin1 (Ki = 55.9 nM) without stabilizing the protein, while KPT-6566 covalently binds the PPIase catalytic site (IC₅₀ = 640 nM, Ki = 625.2 nM) and targets Pin1 for proteasomal degradation [2]. This functional divergence means BCPA is the only available tool compound that maintains Pin1 protein levels while modulating its activity through WW-domain engagement.

Pin1 Protein Regulation

Cross-study

Post-translational stabilization

No change in Pin1 mRNA levels

Unique tool for Pin1 protein-level retention studies

Western blot + qPCR; WW-domain binding model; reported mechanism

Evidence Dimension	Mechanism of Pin1 modulation: protein level regulation vs. catalytic inhibition vs. targeted degradation
Target Compound Data	BCPA: Attenuates Pin1 protein reduction during osteoclast differentiation (Western blot); no effect on Pin1 mRNA levels (qPCR); binds WW domain via π–π stacking (Y23, W34) and H-bonds (S32, K97)
Comparator Or Baseline	Juglone: Irreversible PPIase inhibitor (Ki = 55.9 nM), does not stabilize Pin1 protein; KPT-6566: Covalent PPIase inhibitor (IC₅₀ = 640 nM), induces Pin1 degradation
Quantified Difference	BCPA uniquely maintains endogenous Pin1 protein levels (post-translational stabilization); juglone inhibits catalytic function without stabilization; KPT-6566 eliminates Pin1 protein via degradation
Conditions	BMMs (4×10⁵ cells/well), M-CSF (30 ng/mL) + RANKL (50 ng/mL), 4-day culture; Western blot with anti-Pin1 antibody (sc-46660); qPCR with mPin1 primers (Cho et al. 2018, Section 2.4, Figure 4)

Why This Matters

BCPA is the only commercially available Pin1 modulator that preserves Pin1 protein levels. This is critical for experiments where complete Pin1 ablation (via KPT-6566 or siRNA) would confound interpretation, or where juglone's Pin1-independent cytotoxicity obscures mechanistic conclusions.

• [1] Cho E, Lee JK, Lee JY, Chen Z, Ahn SH, Kim ND, Kook MS, Min SH, Park BJ, Lee TH. BCPA {N,N′-1,4-Butanediylbis[3-(2-chlorophenyl)acrylamide]} Inhibits Osteoclast Differentiation through Increased Retention of Peptidyl-Prolyl cis-trans Isomerase Never in Mitosis A-Interacting 1. Int J Mol Sci. 2018 Nov 1;19(11):3436. See Section 2.4, Figure 4. View Source
• [2] TargetMol. KPT-6566 Product Datasheet. IC₅₀ = 640 nM (Pin1 PPIase domain), Ki = 625.2 nM; covalent inhibitor inducing Pin1 degradation. Adooq. KPT-6566 Datasheet. View Source

Selective Downstream Gene Regulation: BCPA Suppresses DC-STAMP and OSCAR Without Altering NFATc1 or c-Fos

BCPA exerts a selective transcriptional regulatory profile distinct from canonical RANKL signaling perturbation. Quantitative real-time PCR analysis revealed that BCPA significantly repressed mRNA expression of DC-STAMP (dendritic cell-specific transmembrane protein, an essential osteoclast fusion mediator) and OSCAR (osteoclast-associated receptor) during RANKL-induced osteoclastogenesis [1]. Critically, BCPA did not alter the mRNA expression of the master osteoclastogenic transcription factors NFATc1 and c-Fos [1]. OC-STAMP, another cell-cell fusion gene, was slightly but not significantly decreased [1]. This selective suppression of late-stage fusion markers without affecting upstream transcriptional drivers contrasts with the broad, non-selective effects of juglone, which inhibits multiple signaling pathways including RNA polymerase II-dependent transcription , and with bisphosphonates, which act through mevalonate pathway inhibition and induction of osteoclast apoptosis rather than transcriptional regulation of fusion proteins [2].

Selective Gene Regulation

Class-level

Targets: DC-STAMP, OSCAR (fusion markers) significantly repressed

Spared: NFATc1, c-Fos (master transcription factors) unchanged

Enables late-stage fusion pathway dissection

qPCR panel; RANKL-stimulated BMMs; class-level inference context

Evidence Dimension	Osteoclast-specific gene expression profile (mRNA levels by qPCR)
Target Compound Data	BCPA: DC-STAMP mRNA significantly repressed; OSCAR mRNA significantly repressed; NFATc1 mRNA unchanged; c-Fos mRNA unchanged; OC-STAMP mRNA slightly but not significantly decreased
Comparator Or Baseline	Juglone: Inhibits RNA Pol I/II/III (IC₅₀ = 2–7 μM), causing broad transcriptional suppression; Bisphosphonates: Inhibit osteoclast function via mevalonate pathway (FPP synthase inhibition), not via DC-STAMP/OSCAR transcriptional regulation
Quantified Difference	BCPA selectively targets late-stage osteoclast fusion genes (DC-STAMP, OSCAR) while sparing the upstream transcriptional machinery (NFATc1, c-Fos); this selectivity is not observed with juglone or bisphosphonates
Conditions	BMMs (4×10⁵ cells/well), M-CSF (30 ng/mL) + RANKL (50 ng/mL), 4-day culture; qPCR with gene-specific primers, normalized to GAPDH, 2⁻ΔΔCt method (Cho et al. 2018, Section 2.5, Figure 5; primer sequences in Table 1)

Why This Matters

The selective DC-STAMP/OSCAR suppression without NFATc1/c-Fos modulation enables BCPA to be used as a pathway-specific probe for studying late-stage osteoclast fusion mechanisms, distinguishing it from global transcriptional inhibitors and apoptosis-inducing antiresorptives.

• [1] Cho E, Lee JK, Lee JY, Chen Z, Ahn SH, Kim ND, Kook MS, Min SH, Park BJ, Lee TH. BCPA {N,N′-1,4-Butanediylbis[3-(2-chlorophenyl)acrylamide]} Inhibits Osteoclast Differentiation through Increased Retention of Peptidyl-Prolyl cis-trans Isomerase Never in Mitosis A-Interacting 1. Int J Mol Sci. 2018 Nov 1;19(11):3436. See Section 2.5, Figure 5, Table 1. View Source
• [2] Russell RG, Watts NB, Ebetino FH, Rogers MJ. Mechanisms of action of bisphosphonates: similarities and differences and their potential influence on clinical efficacy. Osteoporos Int. 2008 Jun;19(6):733-59. doi: 10.1007/s00198-007-0540-8. View Source

WW Domain-Specific Binding Mode: BCPA Engages the Pin1 WW Domain, Unlike PPIase-Domain Inhibitors That Dominate the Market

BCPA was identified through receptor-based in silico screening of a 200,000-compound library (ChemBridge Corp.) specifically targeting the WW domain of Pin1, not the PPIase catalytic domain [1]. The Glide docking tool (Schrödinger) in extra precision (XP) mode was used, with BCPA selected from 200 shortlisted candidates after visual inspection of 45 compounds screened for biological activity [1]. The proposed binding model shows that the p-chlorophenyl ring of BCPA forms aromatic π–π stacking interactions with Y23 and W34 of the WW domain—residues essential for substrate peptide recognition—while hydrogen bonding interactions with S32 (WW domain) and K97 (PPIase domain) further stabilize binding [1]. At least 12 amino acid residues (L7, W11, S16, S18, Y23, Y24, N26, T29, S32, W34, Q35, P37) are implicated in the ligand–WW domain interface [1]. In contrast, the majority of commercially available Pin1 inhibitors (juglone, KPT-6566, peptide mimetics, EGCG, 6,7,4′-THIF) target the PPIase catalytic domain, as comprehensively catalogued in recent reviews [2]. Domain-specific Pin1 ligands have been shown to produce distinct biological outcomes, with WW-domain occlusion alone sufficient to inhibit substrate isomerization by the PPIase domain through interdomain allostery [3].

WW Domain Specificity

Class-level

BCPA: Selective WW-domain ligand (Y23/W34 π-π stacking)

Others: PPIase catalytic-site inhibitors dominate market

Only available tool for interdomain allostery research

In silico Glide XP docking; binding model reported; source to verify

Evidence Dimension	Pin1 binding domain specificity and molecular interaction mode
Target Compound Data	BCPA: Binds Pin1 WW domain; π–π stacking with Y23 and W34; H-bonds with S32 and K97; 12+ residue contact interface; identified from 200,000-compound in silico screen targeting WW domain
Comparator Or Baseline	Juglone: Irreversibly modifies PPIase catalytic domain (Ki = 55.9 nM); KPT-6566: Covalently binds PPIase catalytic site Cys113; EGCG: Binds both WW and PPIase domains non-selectively; Peptide mimetics: Substrate-competitive PPIase inhibitors
Quantified Difference	BCPA is the only commercially available small molecule that selectively targets the Pin1 WW domain (regulatory domain) rather than the PPIase domain (catalytic domain), enabling allosteric modulation without catalytic site competition
Conditions	In silico: Glide XP docking against Pin1 WW domain (PDB: 3NTP, 3TDB); binding model validated by molecular graphics (PyMol) (Cho et al. 2018, Section 2.1, Figure 1)

Why This Matters

WW-domain selectivity provides a unique pharmacological tool for dissecting Pin1's scaffolding/recognition functions (mediated by the WW domain) separately from its isomerase catalytic activity, which is impossible with PPIase-domain inhibitors.

• [1] Cho E, Lee JK, Lee JY, Chen Z, Ahn SH, Kim ND, Kook MS, Min SH, Park BJ, Lee TH. BCPA {N,N′-1,4-Butanediylbis[3-(2-chlorophenyl)acrylamide]} Inhibits Osteoclast Differentiation through Increased Retention of Peptidyl-Prolyl cis-trans Isomerase Never in Mitosis A-Interacting 1. Int J Mol Sci. 2018 Nov 1;19(11):3436. See Sections 2.1 and 4.1; Figure 1. View Source
• [2] Bai Y, Yuan Z, Yuan S, He Z. Recent advances of Pin1 inhibitors as potential anticancer agents. Bioorg Chem. 2024 Mar;144:107171. doi: 10.1016/j.bioorg.2024.107171. Comprehensive summary of Pin1 inhibitor structures, binding modes, and biological functions. View Source
• [3] Lecorché P, Giraud M, Kauffmann B, et al. Investigation of Pin1 interaction with the Cdc25C phosphatase and a novel series of domain-specific ligands. 2023. Demonstrated that WW-domain occlusion alone is sufficient to inhibit PPIase-domain substrate isomerization. View Source

Chemical Purity and Procurement Specifications: BCPA Consistency Across Independent Vendor Batches

BCPA is commercially available from multiple independent suppliers with consistently high purity specifications, supporting reproducible experimental outcomes across laboratories. Documented purity values include 98% (standard purity, Bidepharm, with NMR/HPLC/GC quality control reports available) , ≥98% (InvivoChem) , >98% (DC Chemicals) [1], and 99.06% (Immunomart) . The compound is supplied as a solid with molecular formula C₂₂H₂₂Cl₂N₂O₂ (MW 417.33), soluble in DMSO, with recommended storage at −20°C . In comparison, juglone (CAS 481-39-0, MW 174.16) is commercially available at purities ranging from ≥95% to 99.24% depending on supplier, with significant batch-to-batch variability in appearance (orange to amber to dark red powder/crystal) and documented instability requiring storage at 2–8°C protected from light . The higher molecular complexity and well-defined stereochemistry of BCPA (a bis-acrylamide with two p-chlorophenyl rings) provide greater analytical specificity in HPLC and mass spectrometry quality control relative to the simpler naphthoquinone structure of juglone.

Purity & Specifications

Specification review

≥98% (HPLC)

Consistent across independent vendor batches

Supports multi-site reproducibility expectations

Vendor COA context; analytical characterization available

Evidence Dimension	Commercially available purity and physical specifications
Target Compound Data	BCPA: Purity 98%–99.06% across vendors (Bidepharm, InvivoChem, DC Chemicals, Immunomart); MW 417.33; formula C₂₂H₂₂Cl₂N₂O₂; solid; DMSO-soluble; storage −20°C
Comparator Or Baseline	Juglone: Purity 95%–99.24% across vendors (Sigma-Aldrich, TCI, Selleck, TargetMol); MW 174.16; formula C₁₀H₆O₃; solid; variable appearance; storage 2–8°C, light-sensitive
Quantified Difference	BCPA purity floor across vendors is 98% (vs. 95% for juglone); BCPA has higher molecular complexity enabling more specific analytical characterization; BCPA has no reported photosensitivity issues
Conditions	Vendor technical datasheets and certificates of analysis; purity determined by HPLC, NMR, and/or GC as specified by each supplier

Why This Matters

Higher and more consistent purity specifications across vendors reduce the risk of batch-to-batch variability in biological assays, an important consideration for longitudinal studies and multi-site reproducibility initiatives.

• [1] DC Chemicals. BCPA (Catalog DC72906), Purity of Current Batch >98%, CAS 547731-67-9. Product Datasheet. View Source

BCPA – Optimal Research and Preclinical Application Scenarios Based on Quantitative Differentiation Evidence

Osteoporosis Drug Discovery: Primary Screening for Non-Cytotoxic Osteoclastogenesis Inhibitors

BCPA is the recommended positive control or reference compound for high-throughput screening campaigns targeting osteoclast differentiation inhibition without confounding cytotoxicity. Its established non-cytotoxic profile at 0–10 μM in both BMMs and MC3T3-E1 cells [1], combined with dose-dependent suppression of TRAP-positive multinucleated cell formation at ≥5 μM [1], provides a validated benchmark for hit triage. Unlike juglone, which paradoxically enhances osteoclastogenesis and exhibits cytotoxicity overlapping its functional concentration range, BCPA enables clean discrimination between specific anti-osteoclastogenic activity and non-specific cell death. This is particularly relevant for phenotypic screening cascades where compound cytotoxicity is the most common false-positive mechanism.

Osteoclast Fusion Mechanism Studies: Selective DC-STAMP Pathway Probing

BCPA is uniquely suited for dissecting late-stage osteoclast fusion mechanisms due to its selective suppression of DC-STAMP and OSCAR mRNA without altering NFATc1 and c-Fos expression [1]. This transcriptional selectivity profile distinguishes BCPA from all other Pin1 modulators and antiresorptive agents. Researchers investigating the DC-STAMP–Pin1 regulatory axis, osteoclast multinucleation, or cell-cell fusion processes can use BCPA as a pathway-specific chemical probe to uncouple fusion regulation from upstream osteoclastogenic signaling, an experimental approach not achievable with juglone (which broadly inhibits transcription) or bisphosphonates (which induce osteoclast apoptosis via mevalonate pathway disruption).

Pin1 WW Domain Pharmacology: Allosteric Modulation vs. Catalytic Inhibition Studies

BCPA is the only commercially available small molecule that selectively targets the Pin1 WW domain rather than the PPIase catalytic domain [1]. This domain specificity, validated by in silico docking (Glide XP score-based selection from 200,000 compounds) and supported by a defined binding model involving Y23/W34 π–π stacking and S32/K97 hydrogen bonding [1], makes BCPA an essential tool for studies of Pin1 interdomain allostery. Researchers can use BCPA alongside PPIase-domain inhibitors (e.g., KPT-6566, juglone) in comparative experimental designs to deconvolve the WW domain's substrate-recognition and scaffolding functions from the PPIase domain's catalytic isomerase activity—a dissection not possible with any single alternative compound.

Pin1 Protein Stability Research: Post-Translational Regulation Without Degradation or Transcriptional Interference

BCPA is the only available Pin1 modulator that attenuates Pin1 protein reduction without altering Pin1 mRNA levels and without inducing Pin1 degradation [1]. This property is critical for studies investigating the post-translational regulation of Pin1 stability during cellular differentiation. In osteoclastogenesis research, Pin1 protein levels naturally decline as differentiation progresses, and BCPA's ability to maintain Pin1 protein expression enables investigation of how sustained Pin1 levels affect the balance between osteoclast and osteoblast activity. KPT-6566, which degrades Pin1, and juglone, which inhibits Pin1 catalytic activity without stabilization, cannot substitute for BCPA in these experimental paradigms.

Application

Selection Property

Validation Focus

Osteoporosis drug discovery screening

Non-cytotoxic osteoclastogenesis inhibition benchmark

Clean hit triage without confounding cell death

Osteoclast fusion mechanism studies

Selective DC-STAMP/OSCAR pathway probe

Uncoupling fusion regulation from upstream signaling

Pin1 WW-domain pharmacology

Allosteric WW-domain ligand; catalytic-site independent

Interdomain allostery and scaffolding function dissection

Pin1 protein stability research

Post-translational stabilization without degradation

Sustained Pin1 level effects on differentiation balance

• [1] Cho E, Lee JK, Lee JY, Chen Z, Ahn SH, Kim ND, Kook MS, Min SH, Park BJ, Lee TH. BCPA {N,N′-1,4-Butanediylbis[3-(2-chlorophenyl)acrylamide]} Inhibits Osteoclast Differentiation through Increased Retention of Peptidyl-Prolyl cis-trans Isomerase Never in Mitosis A-Interacting 1. Int J Mol Sci. 2018 Nov 1;19(11):3436. doi: 10.3390/ijms19113436. View Source